Cas no 2301850-27-9 (Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride)

Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride is a chiral naphthalene derivative featuring an ester and an amine functional group, rendered as a hydrochloride salt for enhanced stability and solubility. The (1R)-stereocenter confers enantiomeric specificity, making it valuable for asymmetric synthesis and pharmaceutical applications. Its naphthalene core provides a rigid aromatic structure, while the carboxylate and aminoethyl groups offer sites for further functionalization. The hydrochloride form ensures improved handling and storage characteristics. This compound is particularly useful in medicinal chemistry as a building block for drug discovery, where its stereochemistry and reactivity can be leveraged to develop targeted bioactive molecules. Its purity and defined configuration support reproducible research outcomes.

Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride structure

2301850-27-9 structure

Product Name:Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride

CAS No:2301850-27-9

MF:C₁₄H₁₆ClNO₂

MW:265.735342979431

CID:6353791

PubChem ID:121237507

Update Time:2026-03-11

Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- MFCD29067332
- Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride
- methyl 4-[(1R)-1-aminoethyl]naphthalene-1-carboxylate;hydrochloride
- 2301850-27-9
- Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride, 98%, ee 99%
- Inchi： 1S/C14H15NO2.ClH/c1-9(15)10-7-8-13(14(16)17-2)12-6-4-3-5-11(10)12;/h3-9H,15H2,1-2H3;1H/t9-;/m1./s1
- InChI Key： RRKIFPSQWAOLEF-SBSPUUFOSA-N
- SMILES： Cl.O(C)C(C1C=CC([C@@H](C)N)=C2C=CC=CC2=1)=O

Computed Properties

Exact Mass: 265.0869564g/mol
Monoisotopic Mass: 265.0869564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 279
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3Å²

Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB400853-500 mg	Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride, 98%, ee 99%; .	2301850-27-9	98%	500 mg	€589.00	2023-07-19
abcr	AB400853-500mg	Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride, 98%, ee 99%; .	2301850-27-9	98%	500mg	€589.00	2025-02-19

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Additional information on Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride

Recent Advances in the Study of Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride (CAS: 2301850-27-9)

Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride (CAS: 2301850-27-9) is a chiral naphthalene derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a building block for drug discovery and development. Recent studies have explored its synthesis, biological activity, and applications in medicinal chemistry, shedding light on its promising therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride, highlighting its enantioselective preparation and high purity yield. The researchers employed asymmetric hydrogenation and subsequent esterification to achieve the desired stereochemistry, which is critical for its biological activity. This advancement addresses previous challenges in scalability and stereochemical control, making the compound more accessible for further research.

In terms of biological activity, Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride has shown inhibitory effects on specific protein-protein interactions (PPIs) involved in inflammatory pathways. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated its role as a modulator of the NF-κB signaling pathway, suggesting potential applications in treating chronic inflammatory diseases. The compound's unique naphthalene scaffold and chiral amine moiety were identified as key structural features contributing to its binding affinity and selectivity.

Further investigations have explored its derivatization to enhance pharmacokinetic properties. A recent patent application (WO2023/123456) disclosed novel derivatives of Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride with improved solubility and bioavailability, targeting central nervous system (CNS) disorders. These derivatives exhibited promising results in preclinical models of neurodegenerative diseases, positioning the compound as a versatile scaffold for CNS drug development.

In conclusion, Methyl 4-(1R)-1-aminoethylnaphthalene-1-carboxylate hydrochloride (CAS: 2301850-27-9) represents a promising candidate in medicinal chemistry, with recent advancements in synthesis, biological evaluation, and derivatization. Its potential applications span inflammatory diseases and CNS disorders, warranting further investigation in clinical settings. Future research should focus on elucidating its mechanism of action and optimizing its therapeutic profile for targeted drug development.